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Compound of Interest

Compound Name: venturicidin

Cat. No.: B1172611

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical compounds is paramount. This guide provides immediate, essential safety
protocols, operational procedures, and disposal plans for venturicidin, a potent inhibitor of
mitochondrial ATP synthase. Adherence to these guidelines is critical for ensuring laboratory
safety and maintaining experimental integrity.

Personal Protective Equipment (PPE) and Safe
Handling

When working with venturicidin, particularly in its powdered form, appropriate personal
protective equipment is the first line of defense against accidental exposure. The following PPE
is mandatory:

Eye Protection: Tightly fitting safety goggles are required to prevent eye contact with
venturicidin dust or solutions.[1]

o Hand Protection: Chemical-impermeable gloves, such as nitrile gloves, must be worn.[1] For
handling larger quantities or when there is a risk of splashing, double gloving is
recommended.

o Body Protection: A laboratory coat should be worn to protect against skin contact.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area.[1] When
handling powdered venturicidin, a fume hood is necessary to avoid the inhalation of dust
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and aerosols.[2][3]
General Handling Precautions:
» Avoid all direct contact with the product.[2]
o Follow the usual precautionary measures for handling chemicals.[4]
» Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.[2]

Quantitative Toxicity and Physicochemical Data

Understanding the toxicological and physical properties of venturicidin is crucial for a
comprehensive risk assessment.
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Quantitative _
Value Species/System  Notes Reference
Data
Acute Toxicity
Intraperitoneal Lethal dose for
400 mg/kg Mouse ) [41[5]
LD50 50% of subjects.
Intravenous
20 mg/kg Mouse [6]
LD50
In Vitro Toxicity
Human
Embryonic Concentration for
IC50 31 pg/mL . N [71(81[°]
Kidney (HEK) 50% inhibition.
cells
Physical/Chemic
al Properties
White, solid
Appearance - N/A [5][6]
lyophilisate
Soluble in DMF,
- DMSO, Ethanol,
Solubility N/A [51[6][10]

Methanol. Poorly

soluble in water.

Long term
storage at -20°C.
Stock solutions
Storage can be stored at N/A [6]19]
-80°C for 6
months or -20°C

for 1 month.

Procedural Guidance: From Handling to Disposal

A systematic approach to the entire lifecycle of venturicidin in the laboratory minimizes risks
and ensures responsible management.
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First Aid Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.

 After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[2]

o After Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[2]
While venturicidin is generally not a skin irritant, it is good practice to wash any
contamination promptly.[5]

o After Eye Contact: Rinse the opened eye for several minutes under running water.[2]

o After Swallowing: Rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[2]

Operational Plan for a Typical Experiment

A common application of venturicidin is in potentiation assays with antibiotics. The following
workflow outlines the key steps for such an experiment.
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A typical experimental workflow for a venturicidin potentiation assay.

Disposal Plan

Proper disposal of venturicidin and all contaminated materials is essential to prevent
environmental contamination.
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e Solid Waste: All contaminated solid waste, including gloves, pipette tips, and vials, should be
collected in a designated hazardous chemical waste container.[5]

» Liquid Waste: Unused stock solutions and media containing venturicidin are considered
hazardous chemical waste.[5][11] They should be collected in an approved, labeled
container for chemical waste.[5][11] Do not discharge venturicidin into sewer systems.[5]

o Decontamination: Reusable labware that has come into contact with venturicidin should be
decontaminated.[5] Empty containers should be triple-rinsed, with the rinsate collected as
hazardous chemical waste.[5]

o Final Disposal: The recommended method for final disposal is through a licensed chemical
destruction plant or by controlled incineration.[2][5] Contact your institution's Environmental
Health and Safety (EHS) department for specific guidance.[5]

Mechanism of Action: Signaling Pathway

Venturicidin's primary mechanism of action is the inhibition of F-type ATP synthase, a critical
enzyme in cellular energy production in both mitochondria and bacteria.[7][10] It specifically
targets the Fo subunit, which is embedded in the membrane, thereby blocking the translocation
of protons.[7] This disruption of the proton motive force directly inhibits ATP synthesis.[7]
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Venturicidin inhibits ATP synthesis by blocking the Fo proton channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-venturicidin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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